Cas no 2561-25-3 (1-(4-Fluorophenoxy)-4-nitrobenzene)

• Product Name: 1-(4-Fluorophenoxy)-4-nitrobenzene
• CAS No: 2561-25-3
• MF: C₁₂H₈FNO₃
• MW: 233.195226669312
• MDL: MFCD01935221
• CID: 256480
• PubChem ID: 142780
• Update Time: 2025-04-19

1-(4-Fluorophenoxy)-4-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• Benzene,1-fluoro-4-(4-nitrophenoxy)-
• 1-(4-fluorophenoxy)-4-nitrobenzene
• 1-Fluoro-4-(4-nitrophenoxy)benzene
• 1-Nitro-4-(4-fluoro-phenoxy)-benzene
• 4-(4-fluorophenoxy)-1-nitrobenzene
• 4-(4-fluoro-phenoxy)nitrobenzene
• 4'-Fluor-4-nitro-diphenylaether
• 4-Fluor-4'-nitrodiphenylether
• 4-nitro-4'-fluorodiphenylether
• Benzene,1-fluoro-4-(4-nitrophenoxy)
• CHEMBL4784519
• 2561-25-3
• SCHEMBL364168
• 1-Fluoro-4-(4-nitrophenoxy)benzene #
• MFCD01935221
• BDBM50559484
• CCG-48243
• Oprea1_372045
• AKOS024392372
• CS-0192925
• Benzene, 1-fluoro-4-(4-nitrophenoxy)-
• E89615
• 1-(4-Fluorophenoxybenzyl)-4-nitrobenzene
• DTXSID70180287
• SR-01000637801-1
• DTXCID80102778
• HS-7055
• STL414610
• 1-(4-Fluorophenoxy)-4-nitrobenzene

• MDL： MFCD01935221
• Inchi： 1S/C12H8FNO3/c13-9-1-5-11(6-2-9)17-12-7-3-10(4-8-12)14(15)16/h1-8H
• InChI Key： QJTHFMCXPLYBAK-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)OC1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 233.04900
• Monoisotopic Mass: 233.049
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 55Ų

Experimental Properties

• Density: 1.324
• Boiling Point: 318.2°C at 760 mmHg
• Flash Point: 146.2°C
• Refractive Index: 1.587
• PSA: 55.05000
• LogP: 4.04940

1-(4-Fluorophenoxy)-4-nitrobenzene Security Information

• Hazard Category Code： 22
• Hazardous Material Identification：